Cas no 952587-06-3 (2(1H)-Quinoxalinone,7-fluoro-8-methyl-)

2(1H)-Quinoxalinone,7-fluoro-8-methyl- structure
952587-06-3 structure
Product Name:2(1H)-Quinoxalinone,7-fluoro-8-methyl-
CAS No:952587-06-3
MF:C9H7FN2O
MW:178.163085222244
CID:802589
PubChem ID:45121720
Update Time:2025-04-19

2(1H)-Quinoxalinone,7-fluoro-8-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Quinoxalinone,7-fluoro-8-methyl-
    • 2(1H)-Quinoxalinone, 7-fluoro-8-methyl-
    • ANMDFTBTLXSQGW-UHFFFAOYSA-N
    • DTXSID101287395
    • SCHEMBL2825718
    • 7-fluoro-8-methyl-1H-quinoxalin-2-one
    • 7-Fluoro-8-methylquinoxalin-2(1H)-one
    • C92918
    • 7-Fluoro-8-methyl-2(1H)-quinoxalinone
    • 952587-06-3
    • Inchi: 1S/C9H7FN2O/c1-5-6(10)2-3-7-9(5)12-8(13)4-11-7/h2-4H,1H3,(H,12,13)
    • InChI Key: ANMDFTBTLXSQGW-UHFFFAOYSA-N
    • SMILES: FC1=CC=C2C(=C1C)NC(C=N2)=O

Computed Properties

  • Exact Mass: 178.054
  • Monoisotopic Mass: 178.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.5A^2
  • XLogP3: 1.2
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